Cas no 768298-63-1 (ethyl 4-amino-2-methylthiophene-3-carboxylate)

• Product Name: ethyl 4-amino-2-methylthiophene-3-carboxylate
• CAS No: 768298-63-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD20697550
• CID: 1781599
• PubChem ID: 21568444
• Update Time: 2025-04-21

ethyl 4-amino-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-amino-2-methyl-, ethyl ester
• ethyl 4-amino-2-methylthiophene-3-carboxylate
• SCHEMBL4501847
• EN300-25390823
• JFGSHIFFUDQQOJ-UHFFFAOYSA-N
• 768298-63-1
• 3-amino-4-carbethoxy-5-methylthiophene
• Ethyl 4-amino-2-methyl-thiophene-3-carboxylate

• MDL： MFCD20697550
• Inchi： 1S/C8H11NO2S/c1-3-11-8(10)7-5(2)12-4-6(7)9/h4H,3,9H2,1-2H3
• InChI Key： JFGSHIFFUDQQOJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=C1C)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives